Cas no 101018-99-9 (4-Bromo-3',4'-(ethylenedioxy)benzophenone)

• Product Name: 4-Bromo-3',4'-(ethylenedioxy)benzophenone
• CAS No: 101018-99-9
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• MDL: MFCD01326605
• CID: 150699
• PubChem ID: 677886
• Update Time: 2025-06-26

4-Bromo-3',4'-(ethylenedioxy)benzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)-
• (4-bromophenyl)-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• 4-BROMO-3',4'-(ETHYLENEDIOXY)BENZOPHENONE
• Brn 5569828
• 1,4-Benzodioxine, 2,3-dihydro-, 6-(4-bromophenyl)-
• Ketone, 2,3-dihydro-1,4-benzodioxin-6-yl 4-bromophenyl
• (4-Bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• Oprea1_169221
• Cambridge id 5114652
• MFCD01326605
• A911812
• SR-01000195895
• (4-Bromophenyl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone
• SR-01000195895-1
• DTXSID00143668
• Methanone, (4-bromophenyl)(2,3-dihydro-1,4-benzodioxin-6-yl)-
• AKOS003596667
• BIM-0020403.P001
• CCG-5041
• BEA01899
• 101018-99-9
• CS-0362971
• CBMicro_020344
• 4-Bromo-3',4'-(ethylenedioxy)benzophenone

• MDL： MFCD01326605
• Inchi： 1S/C15H11BrO3/c16-12-4-1-10(2-5-12)15(17)11-3-6-13-14(9-11)19-8-7-18-13/h1-6,9H,7-8H2
• InChI Key： SGJFGWWIHHLCTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 317.98913
• Monoisotopic Mass: 317.989157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.5
• Boiling Point: 441.5°Cat760mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.618
• PSA: 35.53
• LogP: 3.45130

Additional information on 4-Bromo-3',4'-(ethylenedioxy)benzophenone

4-Bromo-3',4'-(Ethylene Dioxy)benzophenone (CAS No. 101018-99-9): An Overview of Its Properties, Applications, and Recent Research

4-Bromo-3',4'-(ethylene dioxy)benzophenone (CAS No. 101018-99-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo substituent and an ethylene dioxy bridge, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular formula of 4-Bromo-3',4'-(ethylene dioxy)benzophenone is C₁₆H₁₂BrO₃, and its molecular weight is 318.16 g/mol. The compound exhibits a melting point of approximately 155-157°C, making it suitable for a wide range of synthetic transformations. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol facilitates its use in various chemical reactions.

In the realm of medicinal chemistry, 4-Bromo-3',4'-(ethylene dioxy)benzophenone has been explored as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have highlighted its role in the development of novel anti-inflammatory and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of 4-bromo-3',4'-(ethylene dioxy)benzophenone derivatives with enhanced anti-inflammatory activity. These derivatives were found to be effective in inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Beyond its medicinal applications, 4-Bromo-3',4'-(ethylene dioxy)benzophenone has also found utility in the field of materials science. The compound's unique electronic properties make it an attractive candidate for the development of advanced functional materials. Research published in the Journal of Materials Chemistry C in 2021 demonstrated the use of 4-Bromo-3',4'-(ethylene dioxy)benzophenone as a building block for the synthesis of conjugated polymers with tunable optical and electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of 4-Bromo-3',4'-(ethylene dioxy)benzophenone is further exemplified by its use in the preparation of complex organic molecules. A notable example is its application in the total synthesis of natural products with potent biological activities. A study published in Tetrahedron Letters in 2020 described a concise and efficient route to synthesize a series of marine natural products using 4-Bromo-3',4'-(ethylene dioxy)benzophenone as a key intermediate. The synthetic strategy involved palladium-catalyzed cross-coupling reactions and oxidative cyclizations, highlighting the compound's utility in complex molecule synthesis.

In addition to its synthetic applications, 4-Bromo-3',4'-(ethylene dioxy)benzophenone has been studied for its potential as a photochromic material. Photochromic compounds are capable of reversible color changes upon exposure to light, making them useful in various optical devices and sensors. A recent study published in Chemical Communications explored the photochromic behavior of 4-Bromo-3',4'-(ethylene dioxy)benzophenone derivatives under different light conditions. The results indicated that these derivatives exhibited significant photochromic activity, with potential applications in smart windows and optical data storage.

The environmental impact and safety profile of 4-Bromo-3',4'-(ethylene dioxy)benzophenone are also important considerations. While no major environmental concerns have been reported for this compound, it is essential to handle it with care to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it away from moisture and heat sources, are recommended to maintain its stability and efficacy.

In conclusion, 4-Bromo-3',4'-(ethylene dioxy)benzophenone (CAS No. 101018-99-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on the development of new therapeutic agents, functional materials, and complex organic molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its significance in various scientific disciplines.